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Compound of Interest

Compound Name: 3-Hydroxyanthranilic Acid-d3

Cat. No.: B15134931 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxyanthranilic Acid-d3
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 3-Hydroxyanthranilic
Acid-d3. The following procedures are based on the hazardous properties of the non-

deuterated parent compound, 3-Hydroxyanthranilic Acid, and general best practices for

handling aromatic amines and deuterated substances.

Hazard Assessment
3-Hydroxyanthranilic Acid is classified as a hazardous chemical.[1] It is harmful if swallowed,

inhaled, or comes into contact with skin.[1] It is also known to cause serious eye irritation and

skin irritation.[1] Furthermore, it is a suspected carcinogen.[1] Due to the presence of

deuterium, this compound may have altered metabolic and toxicological properties,

necessitating a cautious approach.

Summary of Hazards:
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Hazard Classification Category

Acute Toxicity (Oral, Dermal, Inhalation) Category 4[1]

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Eye Irritation Category 2 / 2A[1]

Carcinogenicity Category 2[1]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory to minimize exposure. The

following table outlines the recommended PPE for various laboratory operations involving 3-
Hydroxyanthranilic Acid-d3.
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Operational and Disposal Plans
Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Protect from light and moisture.[1] Deuterated compounds are often hygroscopic and can

absorb moisture from the atmosphere.[3]

Store under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation and

moisture absorption.[1][3]
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Spill Response:

Evacuate the immediate area and notify personnel.

Wear appropriate PPE, including respiratory protection, before re-entering the spill area.[2]

For solid spills, gently cover with an absorbent material to prevent dust from becoming

airborne.[2]

For liquid spills, absorb with an inert material such as vermiculite or sand.[2]

Collect the spilled material and absorbent into a suitable, sealed container for disposal.[1]

Clean the spill area thoroughly with soap and water.

Disposal:

All waste containing 3-Hydroxyanthranilic Acid-d3 must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in sealed, properly labeled

containers.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols: Donning and Doffing PPE
Proper technique for putting on (donning) and taking off (doffing) PPE is crucial to prevent

contamination.[2]

Donning Sequence:

Lab Coat: Put on a clean, properly fitting lab coat and fasten it completely.[2]

Respirator (if required): Perform a seal check to ensure a proper fit.[2]

Eye Protection: Put on safety glasses, goggles, or a face shield.[2]

Gloves: Put on the first pair of gloves, ensuring they cover the cuffs of the lab coat. If double-

gloving, put the second pair on over the first.[2]
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Doffing Sequence:

Gloves: Remove the outer pair of gloves first (if double-gloving), followed by the inner pair,

using a technique that avoids touching the outside of the gloves with bare hands.[2]

Lab Coat: Remove the lab coat by rolling it inside out, without touching the exterior surface.

[2]

Eye Protection: Remove eye protection from the back.[2]

Respirator (if used): Remove the respirator from the back.[2]

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all

PPE.[2]

Workflow for Safe Handling of 3-Hydroxyanthranilic
Acid-d3
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Caption: Workflow for the safe handling of 3-Hydroxyanthranilic Acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15134931?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC434870010&productDescription=3-HYDROXYANTHRANILIC+ACI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_pyridin_4_yl_1H_indol_6_amine.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Handling_and_Storing_Deuterated_Compounds.pdf
https://www.benchchem.com/product/b15134931#personal-protective-equipment-for-handling-3-hydroxyanthranilic-acid-d3
https://www.benchchem.com/product/b15134931#personal-protective-equipment-for-handling-3-hydroxyanthranilic-acid-d3
https://www.benchchem.com/product/b15134931#personal-protective-equipment-for-handling-3-hydroxyanthranilic-acid-d3
https://www.benchchem.com/product/b15134931#personal-protective-equipment-for-handling-3-hydroxyanthranilic-acid-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15134931?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15134931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15134931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

